Cas no 749192-05-0 (Benzoic acid,3-amino-2-hydroxy-, butyl ester)

Benzoic acid,3-amino-2-hydroxy-, butyl ester structure
749192-05-0 structure
Product Name:Benzoic acid,3-amino-2-hydroxy-, butyl ester
CAS No:749192-05-0
MF:C11H15NO3
MW:209.241703271866
CID:561357
PubChem ID:21423623
Update Time:2025-04-19

Benzoic acid,3-amino-2-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-amino-2-hydroxy-, butyl ester
    • Benzoic acid, 3-amino-2-hydroxy-, butyl ester (9CI)
    • 749192-05-0
    • butyl 3-amino-2-hydroxybenzoate
    • Inchi: 1S/C11H15NO3/c1-2-3-7-15-11(14)8-5-4-6-9(12)10(8)13/h4-6,13H,2-3,7,12H2,1H3
    • InChI Key: RFYZYRUDVWBJEI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1O)N)=O)CCCC

Computed Properties

  • Exact Mass: 209.105
  • Monoisotopic Mass: 209.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 72.6A^2

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